Cas no 1379356-23-6 (Benzoic acid, 4-amino-2,6-dichloro-, ethyl ester)

• Product Name: Benzoic acid, 4-amino-2,6-dichloro-, ethyl ester
• CAS No: 1379356-23-6
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• CID: 5888036
• PubChem ID: 21440457
• Update Time: 2025-10-28

Benzoic acid, 4-amino-2,6-dichloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-2,6-dichloro-, ethyl ester
• ETHYL 4-AMINO-2,6-DICHLOROBENZOATE
• SCHEMBL11719826
• EN300-5564306
• 1379356-23-6

• Inchi： 1S/C9H9Cl2NO2/c1-2-14-9(13)8-6(10)3-5(12)4-7(8)11/h3-4H,2,12H2,1H3
• InChI Key： QLGVCEQICRBYKK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=C(Cl)C=C(N)C=C1Cl

Computed Properties

• Exact Mass: 233.0010339g/mol
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 377.1±37.0 °C(Predicted)
• pka: 0.39±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 4-amino-2,6-dichloro-, ethyl ester

Benzoic Acid, 4-Amino-2,6-Dichloro-, Ethyl Ester (CAS No. 1379356-23-6)

The compound Benzoic acid, 4-amino-2,6-dichloro-, ethyl ester (CAS No. 1379356-23-6) is a significant organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with an amino group at the 4-position and dichloro groups at the 2 and 6 positions, further esterified with an ethyl group. The combination of these functional groups imparts distinctive chemical properties that make it valuable in various synthetic processes and as an intermediate in drug development.

Recent advancements in synthetic chemistry have highlighted the importance of this compound as a versatile building block for constructing complex molecules. Researchers have explored its role in the synthesis of heterocyclic compounds, which are crucial in drug discovery due to their potential bioactivity. For instance, studies have demonstrated that 4-amino-2,6-dichlorobenzoic acid ethyl ester can serve as a key intermediate in the preparation of quinazoline derivatives, which are known for their anticancer properties.

The synthesis of Benzoic acid, 4-amino-2,6-dichloro-, ethyl ester typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the chlorination of aniline derivatives followed by esterification and subsequent amino group protection. The choice of reagents and solvents plays a critical role in determining the efficiency of these reactions.

In terms of applications, this compound has found utility in the development of agrochemicals and specialty chemicals. Its ability to act as a precursor for bioactive molecules makes it indispensable in research settings where novel compounds are being explored for therapeutic potential. Additionally, its stability under certain reaction conditions allows it to be used in various coupling reactions without undergoing unwanted side reactions.

Recent studies have also focused on the environmental impact of this compound and its degradation pathways. Understanding its behavior under different environmental conditions is crucial for assessing its safety and sustainability in industrial applications. Research findings suggest that under aerobic conditions, this compound undergoes microbial degradation through specific metabolic pathways, which is promising for its eco-friendly disposal.

The structural versatility of Benzoic acid, 4-amino-2,6-dichloro-, ethyl ester has also made it a subject of interest in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a potential ligand in coordination chemistry and catalysis applications.

In conclusion, the compound CAS No. 1379356-23-6 stands out as a vital intermediate with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research aimed at harnessing its full potential in drug discovery and materials science.